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Abstract
Citral, a naturally occurring acyclic monoterpene aldehyde, plays a multifaceted and critical

role in the chemical communication of various insect species. Comprising the two geometric

isomers, geranial (citral A) and neral (citral B), this volatile compound functions as a potent

sex pheromone, an immediate alarm signal, and an effective repellent. Its diverse bioactivity

makes it a compound of significant interest for the development of novel and environmentally

benign pest management strategies. This technical guide provides a comprehensive overview

of the current scientific understanding of citral's function as an insect pheromone, detailing its

effects on insect behavior, the underlying physiological mechanisms, and the experimental

protocols used for its study. Quantitative data from key research are summarized, and relevant

signaling pathways and experimental workflows are visualized to facilitate a deeper

understanding of its core functions.

Introduction
Citral is a key component of the essential oils of several plants, including lemongrass

(Cymbopogon citratus), lemon myrtle (Backhousia citriodora), and Litsea cubeba.[1] Its

characteristic lemon scent is attributed to a mixture of its two isomers, geranial and neral.[1]

Beyond its well-established use in the fragrance and flavor industries, citral has garnered

significant attention for its potent effects on insect behavior.[1][2] It serves as a semiochemical,

a chemical substance that carries a message, influencing the behavior of other organisms. This
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guide will delve into the specific roles of citral as an insect pheromone, a substance used for

intraspecific communication.

Functions of Citral as an Insect Pheromone
Citral exhibits a remarkable diversity in its pheromonal functions, which can be broadly

categorized into three main areas: sex attraction, alarm signaling, and repellency.

Sex Pheromone
In certain insect species, citral acts as a sex pheromone, primarily released by males to attract

females. For instance, in the green-veined white butterfly, Pieris napi, males release citral to
attract and court females.[3] Studies have shown that female antennae are significantly more

sensitive to citral than male antennae, and virgin females are attracted to models of male

butterflies scented with citral.[3]

Alarm Pheromone
As an alarm pheromone, citral is released by some insects in response to threats, inducing

dispersal or aggressive behavior in conspecifics. This has been particularly well-documented in

acarid mites.[4] When disturbed, species like Carpoglyphus lactis and Lardoglyphus konoi

release significantly larger quantities of citral, with a higher proportion of the neral isomer,

which acts as the alarm signal.[4][5]

Repellent
In addition to its role in attracting and alerting, citral also functions as a potent repellent against

a variety of insect species. This repellent effect is dose-dependent. For example, in the

mosquito Aedes albopictus, lower concentrations of citral can be attractive, while higher

concentrations act as a strong repellent.[1] This dual functionality highlights the complexity of

its interaction with insect olfactory systems. Citral has also been shown to be an effective

repellent against mosquitoes, fleas, and ticks, making it a safer, natural alternative to synthetic

repellents.[6]

Quantitative Data on Citral's Pheromonal Activity
The following tables summarize key quantitative data from various studies on the effects of

citral on insect behavior and physiology.
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Table 1: Synergistic Effect of Citral on Electroantennogram (EAG) Response of Male

Grapholita molesta to its Sex Pheromone (Z8-12:OAc)

Citral Concentration (µg) added to 10 µg
Z8-12:OAc

Increase in EAG Response (%)

0.1 32

1 45

10 54

100 71

1000 94

Data from: Environmental Entomology, 2013.[6]

Table 2: Dose-Dependent Behavioral Response of Aedes albopictus to Citral in a Wind Tunnel

Bioassay

Citral Concentration (%) Behavioral Response Relative Capture Rate (%)

6 Attractant +12.0

96 Repellent -16.1

Data from: Journal of Medical Entomology, 2017.[1]

Table 3: Toxicity of Citral to Various Insect Species
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Insect Species Assay Type Value Reference

Cadra cautella

(Almond moth)
Fumigation

LC₉₉ = 1 ppm (2

hours)
[2]

Musca domestica

(Housefly)
Topical application LD₅₀ ≈ 1,850 µg/g [2]

Culex pipiens

(Mosquito larvae)
Aqueous solution

100% kill at 167 ppm

(24 hours)
[2]

Experimental Protocols
Detailed methodologies are crucial for the replication and advancement of research. The

following sections outline the protocols for key experiments used to evaluate the pheromonal

functions of citral.

Electroantennography (EAG)
Objective: To measure the electrical response of an insect's antenna to volatile compounds like

citral.

Protocol:

Insect Preparation: An adult insect is immobilized, and one of its antennae is excised at the

base.

Electrode Placement: The base of the antenna is placed in contact with a reference

electrode, and the tip is connected to a recording electrode. Both electrodes are filled with a

conductive saline solution.

Stimulus Delivery: A continuous stream of purified and humidified air is passed over the

antenna. A puff of air containing a known concentration of citral is injected into the airstream

for a short duration (e.g., 0.5 seconds).

Data Recording: The change in electrical potential (depolarization) of the antenna in

response to the stimulus is amplified and recorded as an EAG response, measured in

millivolts (mV).
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Control: A puff of air containing only the solvent is used as a control to measure the baseline

response.

Wind Tunnel Bioassay
Objective: To observe and quantify the behavioral response of flying insects to an odor plume

containing citral.

Protocol:

Wind Tunnel Setup: A wind tunnel is used to create a laminar airflow with a controlled wind

speed (e.g., 0.3 m/s), temperature, and humidity.

Odor Source: A dispenser containing a specific concentration of citral is placed at the

upwind end of the tunnel. A solvent-only dispenser serves as a control.

Insect Release: Insects (e.g., male moths for sex pheromone assays) are released at the

downwind end of the tunnel.

Behavioral Observation: The flight behavior of the insects is recorded and analyzed. Key

behaviors to quantify include:

Take-off: Initiation of flight.

Upwind flight: Oriented flight towards the odor source.

Zigzagging flight: Characteristic flight pattern within the odor plume.

Source contact: Landing on or near the odor source.

Data Analysis: The percentage of insects exhibiting each behavior is calculated and

compared between the citral and control treatments.

Repellency Bioassay (Choice Test)
Objective: To determine the repellent effect of citral on insects.

Protocol:
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Assay Arena: A choice arena (e.g., a petri dish or a Y-tube olfactometer) is used.

Treatment Application: One area of the arena is treated with a solution of citral, while

another area is treated with the solvent alone (control).

Insect Introduction: A known number of insects are introduced into the center of the arena.

Observation: The number of insects present in the treated and control areas is recorded at

specific time intervals.

Data Analysis: A repellency index can be calculated to quantify the repellent effect of citral.

Signaling Pathways and Visualizations
The perception of citral by insects is initiated by its interaction with olfactory receptors (ORs)

located on the dendrites of olfactory sensory neurons (OSNs) within the insect's antennae.

Putative Olfactory Signaling Pathway for Citral
While the specific ORs that bind to citral have not been definitively identified for most insect

species, the general mechanism of insect olfaction provides a framework for a putative

signaling pathway.
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Caption: Putative olfactory signaling pathway for citral perception in insects.

Experimental Workflow Visualizations

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b094496?utm_src=pdf-body
https://www.benchchem.com/product/b094496?utm_src=pdf-body
https://www.benchchem.com/product/b094496?utm_src=pdf-body
https://www.benchchem.com/product/b094496?utm_src=pdf-body
https://www.benchchem.com/product/b094496?utm_src=pdf-body
https://www.benchchem.com/product/b094496?utm_src=pdf-body-img
https://www.benchchem.com/product/b094496?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094496?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagrams illustrate the workflows for the key experimental protocols described

above.
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Caption: Workflow for Electroantennography (EAG) experiment.
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Caption: Workflow for Wind Tunnel Bioassay.

Conclusion and Future Directions
Citral is a versatile and potent semiochemical that plays a crucial role in insect communication.

Its functions as a sex pheromone, alarm pheromone, and repellent highlight its potential for the

development of innovative and sustainable pest management strategies. The quantitative data

and experimental protocols presented in this guide provide a solid foundation for researchers

and drug development professionals working in this field.

Future research should focus on identifying the specific olfactory receptors that bind citral in
different insect species. A deeper understanding of the molecular interactions between citral
and its receptors will be instrumental in designing more selective and effective pest control

agents. Furthermore, field studies are needed to validate the efficacy of citral-based products

under natural conditions. The continued exploration of the complex roles of natural compounds

like citral in insect chemical ecology will undoubtedly pave the way for the next generation of

environmentally friendly insect management solutions.
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To cite this document: BenchChem. [Citral: An In-Depth Technical Guide to its Function as an
Insect Pheromone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094496#citral-s-function-as-an-insect-pheromone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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